Cas no 1339024-98-4 (4-methanesulfonylpiperazine-1-sulfonyl chloride)

• Product Name: 4-methanesulfonylpiperazine-1-sulfonyl chloride
• CAS No: 1339024-98-4
• MF: C₅H₁₁ClN₂O₄S₂
• MW: 262.734837770462
• MDL: MFCD17269422
• CID: 5188402
• PubChem ID: 62993430
• Update Time: 2026-03-05

4-methanesulfonylpiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonylpiperazine-1-sulfonyl chloride
• 4-methylsulfonylpiperazine-1-sulfonyl chloride
• 4-(Methylsulfonyl)piperazine-1-sulfonylchloride
• 4-(Methylsulfonyl)piperazine-1-sulfonyl chloride

• MDL： MFCD17269422
• Inchi： 1S/C5H11ClN2O4S2/c1-13(9,10)7-2-4-8(5-3-7)14(6,11)12/h2-5H2,1H3
• InChI Key： GRBIWZOPWQAQCY-UHFFFAOYSA-N
• SMILES： ClS(N1CCN(CC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: -0.6
• Topological Polar Surface Area: 91.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 4-methanesulfonylpiperazine-1-sulfonyl chloride

Comprehensive Overview of 4-Methanesulfonylpiperazine-1-sulfonyl chloride (CAS No. 1339024-98-4)

4-Methanesulfonylpiperazine-1-sulfonyl chloride (CAS No. 1339024-98-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its methanesulfonyl and sulfonyl chloride functional groups, serves as a versatile building block for constructing complex molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. Researchers frequently search for "sulfonation reagents" or "piperazine derivatives," highlighting its relevance in modern medicinal chemistry.

The growing interest in sulfonyl chloride chemistry is driven by its role in creating sulfonamides, a class of compounds with broad therapeutic potential. Recent trends in "targeted drug design" and "small molecule modulators" have amplified demand for high-purity intermediates like 4-Methanesulfonylpiperazine-1-sulfonyl chloride. Its CAS No. 1339024-98-4 is often queried alongside "structure-activity relationship optimization" in scientific databases, reflecting its importance in hit-to-lead campaigns.

From a synthetic perspective, this compound's dual-functional reactivity allows selective modifications at either the piperazine nitrogen or sulfonyl chloride moiety. Such flexibility addresses common challenges in "scaffold diversification" – a key focus area in fragment-based drug discovery. Analytical techniques like HPLC and NMR confirm its stability under inert conditions, making it suitable for "high-throughput screening" workflows.

Environmental and handling considerations for 1339024-98-4 align with standard laboratory protocols for acid chlorides. The compound's compatibility with "green chemistry principles" is frequently investigated, particularly in solvent selection for reactions involving sulfonylating agents. Patent literature reveals its use in developing "allosteric protein binders," demonstrating its value in addressing undruggable targets.

In summary, 4-Methanesulfonylpiperazine-1-sulfonyl chloride represents a critical tool for medicinal chemists exploring "three-dimensional molecular architectures." Its CAS No. 1339024-98-4 continues to appear in studies related to "conformational restriction strategies" and "bioisostere development," cementing its position as a valuable synthetic intermediate in contemporary drug discovery pipelines.